(Z)-3-((2,4-dimethylphenyl)amino)-2-(4-(2,4-dimethylphenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (Z)-3-(2,4-dimethylanilino)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C22H21N3S/c1-14-5-7-19(16(3)9-14)21-13-26-22(25-21)18(11-23)12-24-20-8-6-15(2)10-17(20)4/h5-10,12-13,24H,1-4H3/b18-12-
• InChI Key: JJCNCIVLTSZSML-PDGQHHTCSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CSC(=N2)C(=CNC3=C(C=C(C=C3)C)C)C#N)C
• Isomeric SMILES: CC1=CC(=C(C=C1)C2=CSC(=N2)/C(=C\NC3=C(C=C(C=C3)C)C)/C#N)C
• Molecular Formula: C22H21N3S
• Molecular Weight: 359.5 g/mol

Description

(Z)-3-((2,4-dimethylphenyl)amino)-2-(4-(2,4-dimethylphenyl)thiazol-2-yl)acrylonitrile is a useful research compound. Its molecular formula is C22H21N3S and its molecular weight is 359.49. The purity is usually 95%.
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Scientific Research Applications

Chemistry and Biochemistry of Acrylamides

Acrylamide, an alpha, beta-unsaturated reactive molecule, is widely used to synthesize polyacrylamide, which finds applications in soil conditioning, wastewater treatment, and as a solid support for protein separation by electrophoresis. The chemistry, biochemistry, and safety of acrylamide have been extensively studied due to its presence in foods processed under high-temperature conditions, leading to Maillard browning products. Studies aim at understanding acrylamide's formation, distribution in food, and role in human health, with neurotoxicity being a documented effect in human epidemiological studies, and reproductive toxicity, genotoxicity, and carcinogenicity identified as potential risks based on animal studies (Friedman, 2003).

Industrial Applications and Safety Measures

The synthesis and chemical transformations of 4-(2-R-aryl)-1,2,3-thia- and -selenadiazoles demonstrate the synthetic potential of these compounds in producing various heterocyclic compounds like 1-benzofurans, indoles, and 1-benzothiophenes. Such advancements underscore the importance of understanding the properties and safety measures related to the use of acrylamide and its derivatives in industrial processes, emphasizing the need for greener processes and the development of technologies that mitigate health risks associated with acrylamide (Petrov & Androsov, 2013).

Environmental and Health Impacts

Evaluating the health risks associated with acrylonitrile exposure, especially in industries producing acrylic fibers, nitrile rubber, and ABS-resin, highlights the significance of acrylonitrile and its derivatives in various manufacturing processes. Research focuses on the interaction between acrylonitrile and coexisting chemicals, examining their synergistic effects and carcinogenic potential. Such studies are crucial for understanding the environmental and health impacts of these chemicals, guiding safety regulations and exposure limits to protect workers and communities (Guirguis, Cohen, & Rajhans, 1984).